Cas no 923944-42-7 (1,3-Propanediol, 2-methyl-2-(1-piperazinyl)-)

1,3-Propanediol, 2-methyl-2-(1-piperazinyl)- structure
923944-42-7 structure
Product Name:1,3-Propanediol, 2-methyl-2-(1-piperazinyl)-
CAS No:923944-42-7
MF:C8H18N2O2
MW:174.240722179413
CID:736352
PubChem ID:71445568
Update Time:2025-04-19

1,3-Propanediol, 2-methyl-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-methyl-2-(1-piperazinyl)-
    • 2-methyl-2-piperazin-1-ylpropane-1,3-diol
    • 923944-42-7
    • 2-Methyl-2-(piperazin-1-yl)propane-1,3-diol
    • DTXSID40854084
    • Inchi: 1S/C8H18N2O2/c1-8(6-11,7-12)10-4-2-9-3-5-10/h9,11-12H,2-7H2,1H3
    • InChI Key: YHOTUUCAAQALLL-UHFFFAOYSA-N
    • SMILES: OCC(C)(CO)N1CCNCC1

Computed Properties

  • Exact Mass: 174.136827821g/mol
  • Monoisotopic Mass: 174.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 55.7Ų
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